Cas no 702670-32-4 (1-(Ethylsulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(Ethylsulfonyl)piperidine-4-carboxylic acid
• CAS No: 702670-32-4
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 3056814
• PubChem ID: 4962812
• Update Time: 2025-10-31

1-(Ethylsulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylsulfonyl)piperidine-4-carboxylic acid
• MFCD03830353
• EN300-14078
• SMR000278359
• 887-476-0
• 1-(ethylsulfonyl)-4-piperidinecarboxylic acid
• HMS2656N15
• VS-02068
• 1-(ethylsulfonyl)piperidine-4-carboxylicacid
• HMS1700F18
• 1-ethylsulfonylpiperidine-4-carboxylic acid
• Z53825020
• ALBB-029669
• CS-0206126
• STK299351
• BBL009427
• 1-(ethanesulfonyl)piperidine-4-carboxylic acid
• AKOS000264479
• CHEMBL1905461
• MLS000716842
• 702670-32-4
• Te0
• 4-piperidinecarboxylic acid, 1-(ethylsulfonyl)-
• 1-Ethanesulfonyl-piperidine-4-carboxylic acid
• DB-406852

• MDL： MFCD03830353
• Inchi： 1S/C8H15NO4S/c1-2-14(12,13)9-5-3-7(4-6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： FXILSJTWIHHRJV-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 221.07217913Da
• Monoisotopic Mass: 221.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 398.8±52.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-(Ethylsulfonyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(Ethylsulfonyl)piperidine-4-carboxylic acid

Professional Introduction to 1-(Ethylsulfonyl)piperidine-4-carboxylic acid (CAS No: 702670-32-4)

1-(Ethylsulfonyl)piperidine-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 702670-32-4, this compound represents a unique structural motif that combines a piperidine ring with an ethylsulfonyl functional group, positioned at the 4-position relative to the nitrogen atom. The piperidine core is a well-established scaffold in drug design, known for its ability to enhance bioavailability and interact favorably with biological targets. The presence of the sulfonyl group introduces additional pharmacophoric features, making this compound a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 1-(Ethylsulfonyl)piperidine-4-carboxylic acid can be described as a heterocyclic amide derivative, where the sulfonyl group (-SO₂-) is linked to an ethyl chain, which in turn is attached to the piperidine ring. This configuration imparts specific electronic and steric properties that may influence its interactions with biological macromolecules. The carboxylic acid moiety at the 4-position provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring novel scaffolds derived from piperidine for the development of therapeutic agents. The ethylsulfonyl substituent, in particular, has been identified as a pharmacophore that can modulate receptor binding affinity and selectivity. Studies have shown that sulfonylated piperidine derivatives exhibit potential activity against various biological targets, including enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The carboxylic acid functionality further expands the possibilities for conjugation with other biomolecules or for further derivatization into amides, esters, or salts.

One of the most compelling aspects of 1-(Ethylsulfonyl)piperidine-4-carboxylic acid is its versatility as a building block for drug discovery programs. Researchers have leveraged this compound to synthesize libraries of derivatives using combinatorial chemistry approaches. These derivatives have been screened against diverse biological assays to identify molecules with improved potency, selectivity, and pharmacokinetic properties. The structural features of this compound make it particularly suitable for targeting enzymes such as kinases and proteases, which are key players in many disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of 1-(Ethylsulfonyl)piperidine-4-carboxylic acid derivatives. By integrating experimental data with predictive algorithms, scientists can optimize the structure-activity relationships (SAR) of these compounds more efficiently. This approach has led to the identification of several lead candidates that are currently undergoing preclinical evaluation. The potential applications of these derivatives span across multiple therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders.

The synthesis of 1-(Ethylsulfonyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine precursors followed by sulfonylation and carboxylation steps. Advances in synthetic methodologies have enabled higher yields and purities, making this compound more accessible for research purposes. Additionally, green chemistry principles have been applied to develop more sustainable synthetic pathways, reducing waste and minimizing hazardous byproducts.

In conclusion,1-(Ethylsulfonyl)piperidine-4-carboxylic acid (CAS No: 702670-32-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.